1-(6-Methyl-2-pyridinyl)-4-[oxo(thiophen-2-yl)methyl]-5-(3-phenoxyphenyl)pyrrolidine-2,3-dione

• Molecular Formula: C27H20N2O4S
• Molecular Weight: 468.5 g/mol
• IUPAC Name: 1-(6-methylpyridin-2-yl)-5-(3-phenoxyphenyl)-4-(thiophene-2-carbonyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C27H20N2O4S/c1-17-8-5-14-22(28-17)29-24(23(26(31)27(29)32)25(30)21-13-7-15-34-21)18-9-6-12-20(16-18)33-19-10-3-2-4-11-19/h2-16,23-24H,1H3
• InChI Key: FXFPFNOMFHNZPP-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)N2C(C(C(=O)C2=O)C(=O)C3=CC=CS3)C4=CC(=CC=C4)OC5=CC=CC=C5

Description

1-(6-methyl-2-pyridinyl)-4-[oxo(thiophen-2-yl)methyl]-5-(3-phenoxyphenyl)pyrrolidine-2,3-dione is an aromatic ether.

Scientific Research Applications

Anticonvulsant Activity

A range of compounds, including derivatives of pyrrolidine-2,5-dione, have been synthesized and assessed for anticonvulsant activities in several studies. These compounds were evaluated in models of seizures, such as maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests, with some demonstrating significant protection in these models. For instance, specific derivatives showcased considerable anticonvulsant properties, indicating potential therapeutic applications in managing epilepsy (Obniska et al., 2015). Similar studies reiterated these findings, underscoring the therapeutic prospects of these compounds in epilepsy treatment by blocking neuronal voltage-sensitive sodium and calcium channels (Rybka et al., 2017).

Influence on Drug-Metabolizing Enzymes

Picoline N-oxides, as oxidized metabolites of pyridine derivatives, were examined for their role in inducing cytochrome P450 enzymes in rat liver. These studies revealed that specific isomers effectively induced enzymes like CYP2B and CYP2E1, suggesting implications for the metabolism of drugs and potentially contributing to the hepatotoxicity of pyridines (Murray et al., 1997).

Antihypertensive Properties

Thienopyrimidinedione derivatives, sharing a structural resemblance with the molecule , were synthesized and assessed for their antihypertensive effects. Notably, some compounds in this category showed potent oral antihypertensive activity in spontaneously hypertensive rats, indicating the potential of these derivatives in developing new therapeutic agents for hypertension (Russell et al., 1988).

Anti-inflammatory Activities

Compounds structurally similar to the molecule in discussion were synthesized and evaluated for their anti-inflammatory activities. Notable examples include thiazolo[3,2-a]pyrimidine derivatives, which, upon testing, displayed moderate anti-inflammatory activity, suggesting their potential in therapeutic applications for inflammation-related conditions (Tozkoparan et al., 1999).